Cas no 2877750-40-6 (1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide)
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Fluoro-4-pyrimidinyl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide
- AKOS040887619
- 2877750-40-6
- F6830-7617
- 1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
-
- Inchi: 1S/C15H21FN4O2/c16-13-8-17-10-18-14(13)20-5-1-2-11(9-20)15(21)19-12-3-6-22-7-4-12/h8,10-12H,1-7,9H2,(H,19,21)
- InChI Key: CKWUBBXNOQYFPZ-UHFFFAOYSA-N
- SMILES: FC1=CN=CN=C1N1CCCC(C(NC2CCOCC2)=O)C1
Computed Properties
- Exact Mass: 308.16485409g/mol
- Monoisotopic Mass: 308.16485409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 541.2±50.0 °C(Predicted)
- pka: 14.82±0.20(Predicted)
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6830-7617-2μmol |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7617-5μmol |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7617-10μmol |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7617-20μmol |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7617-1mg |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6830-7617-2mg |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7617-3mg |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7617-4mg |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6830-7617-5mg |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7617-10mg |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide |
2877750-40-6 | 10mg |
$118.5 | 2023-09-07 |
1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
1-(5-Fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide: A Comprehensive Overview
The compound 1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877750-40-6) is a structurally complex organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and promising biological activities, as evidenced by recent research studies. The molecule consists of a piperidine ring system, a pyrimidinyl group, and an oxanyl substituent, each contributing to its diverse functional properties.
The pyrimidinyl moiety, particularly the 5-fluoropyrimidin-4-yl group, is a well-known scaffold in drug discovery, often associated with antiviral and anticancer activities. Fluorine substitution at the 5-position enhances the molecule's stability and bioavailability, making it a favorable component in medicinal compounds. The piperidine ring, on the other hand, introduces rigidity and hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems. The oxanyl group further enhances solubility and metabolic stability, making this compound a strong candidate for therapeutic applications.
Recent studies have highlighted the potential of 1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide in targeting specific enzymes and receptors involved in disease pathways. For instance, researchers have explored its inhibitory effects on kinases and proteases, which are key players in cancer progression and inflammatory diseases. The compound's ability to modulate these targets suggests its potential as a lead compound for developing novel therapeutics.
Moreover, the synthesis of this compound has been optimized through advanced organic chemistry techniques, ensuring scalability and cost-effectiveness for large-scale production. The use of microwave-assisted synthesis and catalytic methods has significantly improved the yield and purity of the compound, making it more accessible for preclinical studies.
In terms of pharmacokinetics, 1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide exhibits favorable absorption profiles in preclinical models. Its solubility in aqueous media and lipid membranes suggests efficient distribution across biological barriers, which is essential for achieving therapeutic concentrations in target tissues.
Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies reveal that the pyrimidinyl group plays a pivotal role in binding to target proteins, while the piperidine ring contributes to conformational flexibility. These findings underscore the importance of rational drug design in optimizing the compound's efficacy and selectivity.
Looking ahead, ongoing research aims to evaluate the safety profile of 1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yil)piperidine3-carboxamide through extensive toxicological studies. These investigations will pave the way for its progression into clinical trials, where its efficacy and tolerability can be assessed in human subjects.
In conclusion, 1-(5-fluoropyrimidin -4 - yl) - N - (oxan - 4 - yl) piperidine - 3 - carboxamide (CAS No. 2877750 - 40 - 6) represents a promising candidate in drug discovery due to its unique chemical structure and diverse biological activities. With continued research efforts, this compound holds great potential for advancing therapeutic interventions in various disease states.
2877750-40-6 (1-(5-fluoropyrimidin-4-yl)-N-(oxan-4-yl)piperidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)